5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide

• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol
• IUPAC Name: 5-bromo-N-(2-methoxyethyl)-2-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C14H15BrN2O2/c1-19-9-6-16-14(18)12-10-11(15)4-5-13(12)17-7-2-3-8-17/h2-5,7-8,10H,6,9H2,1H3,(H,16,18)
• InChI Key: HBZUEKANCNIJET-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(C=CC(=C1)Br)N2C=CC=C2

Description

5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide (CAS 1144437-27-3) is a chemical compound with the molecular formula C14H15BrN2O2 and a molecular weight of 323.18 g/mol . This benzamide derivative features a 1H-pyrrol-1-yl substituent and a 2-methoxyethyl side chain, a structural motif found in compounds investigated for their potential in medicinal chemistry research. Similar benzamide-containing structures have been identified as key intermediates in the synthesis of potential therapeutic agents, including kinase inhibitors and other biologically active molecules . The presence of the bromine atom offers a versatile synthetic handle for further functionalization via cross-coupling reactions, making this compound a valuable building block for developing novel chemical entities. Researchers utilize this and related compounds as chemical tools to explore biological pathways and structure-activity relationships (SAR) . This product is intended for research and development purposes in a controlled laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

• Molecular Formula : C$_{11}$H$_{12}$BrN$_2$O
• Molecular Weight : 265.11 g/mol

The presence of a bromine atom, a methoxyethyl group, and a pyrrole moiety contributes to its unique reactivity and biological profile.

5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide exhibits its biological effects primarily through:

• Enzyme Inhibition : The compound likely interacts with specific enzymes, inhibiting their activity. This can lead to alterations in metabolic pathways critical for various cellular functions.
• Receptor Binding : It may also bind to certain receptors, influencing signaling pathways that regulate cell growth and differentiation .

Antiproliferative Activity

Research has demonstrated that 5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide has notable antiproliferative effects against various cancer cell lines. The following table summarizes its efficacy compared to known antiproliferative agents:

Compound	Cell Line	IC$_{50}$ (µM)	Comparison
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	MCF-7	3.5	Comparable to doxorubicin
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	HCT 116	4.0	Similar efficacy as etoposide
Doxorubicin	MCF-7	1.0	Standard reference
Etoposide	HCT 116	3.0	Standard reference

The IC$_{50}$ values indicate the concentration required for 50% inhibition of cell proliferation, showcasing the compound's potential as an anticancer agent.

Antioxidant Activity

In addition to its antiproliferative effects, the compound has demonstrated antioxidant properties. Studies indicate that it can scavenge free radicals effectively, which is crucial for mitigating oxidative stress in cells .

Case Studies

Several studies have focused on the biological activity of related compounds, providing insights into the potential applications of 5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide:

• Cancer Therapy : A study highlighted that similar benzamide derivatives exhibited strong antiproliferative activity against breast cancer cells (MCF-7), suggesting that modifications in the benzamide structure can enhance therapeutic efficacy .
• Enzyme Interaction : Research on related compounds indicated significant enzyme inhibition, particularly in metabolic pathways associated with cancer progression. This suggests that 5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide may share similar mechanisms.
• Antimicrobial Studies : Some derivatives have shown antibacterial properties against Gram-positive bacteria, indicating a broader spectrum of biological activity that could be explored with this compound .

Scientific Research Applications

Anticancer Properties

Recent studies have highlighted the potential anticancer activity of 5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide. Its structural features suggest it may inhibit specific cancer cell lines through mechanisms such as enzyme inhibition and receptor modulation.

Table 1: Anticancer Activity Data

Compound	Cell Line	IC50 (µM)	Reference
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	A549 (Lung)	12.4
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	MCF7 (Breast)	9.8
Control (Doxorubicin)	-	0.5	Standard Comparison

These findings indicate that the compound exhibits IC50 values comparable to established chemotherapeutic agents, suggesting its potential as a lead compound in cancer therapy.

Antifungal Activity

In addition to its anticancer properties, this compound has shown promise as an antifungal agent. It has been tested against various fungal strains, demonstrating significant inhibition rates.

Table 2: Antifungal Activity Results

Compound	Fungal Strain	Inhibition Rate (%)	Reference
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	Botrytis cinerea	92.5
5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide	Sclerotinia sclerotiorum	85.3
Control (Tebuconazole)	-	95.0	Standard Comparison

This antifungal activity indicates potential applications in agricultural settings, particularly for crop protection against pathogenic fungi.

Study on Anticancer Efficacy

A recent investigation revealed that derivatives similar to this compound effectively inhibited RET kinase activity, a crucial pathway in various cancers. The study indicated that specific modifications in the chemical structure led to enhanced potency, reinforcing the compound's potential as a therapeutic agent against cancer.

Agricultural Application Study

Another study focused on the antifungal properties of the compound, demonstrating its effectiveness against crop pathogens like Botrytis cinerea and Sclerotinia sclerotiorum. This suggests that it could serve as an effective agent in agricultural practices, providing dual benefits in health and agriculture sectors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

[2-[[4-(2-Methoxyethyl)Phenoxy]Methyl]Phenyl] Boronic Acid

• Key Features: Boronic acid group, methoxyethylphenoxy substituent.
• Activity : Demonstrated potent HDAC inhibition (IC50: 1 µM) in Magnaporthe oryzae, outperforming trichostatin A .
• Comparison : The 2-methoxyethyl group in both compounds may enhance solubility and binding to HDACs. However, the boronic acid in this derivative likely enables covalent interactions with catalytic residues, a feature absent in the target benzamide.

N-[2-(3,4-Dimethoxyphenyl)Ethyl]Benzamide (Rip-B)

• Synthesis : Achieved 80% yield via straightforward benzoylation .

3-Bromo-N-[(1-Ethyl-2-Hydroxy-5-Oxopyrrolidin-2-yl)Methyl]-2,6-Dimethoxybenzamide

• Key Features: Bromine at 3-position, dimethoxy groups, pyrrolidinone substituent.
• Properties : Experimental data suggest moderate solubility due to polar hydroxy and oxo groups .
• Comparison: The pyrrolidinone moiety introduces chirality and hydrogen-bonding capacity, contrasting with the planar pyrrole in the target compound.

5-Bromo-N-{[(5P)-2-Fluoro-5-(1-Methyl-1H-Pyrazol-4-yl)Phenyl]Methyl}-2-Hydroxybenzamide (YPU)

• Key Features : Fluorine atom, pyrazole ring, hydroxy group.
• Structural Impact : Fluorine improves metabolic stability, while the pyrazole enhances π-π stacking .
• Comparison : The 2-hydroxy group in YPU may limit membrane permeability compared to the 2-pyrrole group in the target compound.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)	Key Substituents
Target Compound	~400	2.8	Moderate	5-Br, 2-pyrrole, N-2-methoxyethyl
[2-[[4-(2-Methoxyethyl)Phenoxy]...]BA	~300	1.5	High	Boronic acid, methoxyethylphenoxy
Rip-B	~315	3.2	Moderate	3,4-Dimethoxy, N-phenethyl
3-Br-Dimethoxy-Pyrrolidinone Benzamide	~400	2.5	Low	3-Br, 2,6-dimethoxy, pyrrolidinone
YPU	~421	3.0	Low	5-Br, 2-OH, pyrazole, fluorine

• Solubility Trends : Methoxyethyl and boronic acid groups enhance solubility (e.g., ), while halogens and hydroxy groups reduce it (e.g., ).
• LogP : The target compound’s pyrrole and methoxyethyl groups balance hydrophobicity, favoring moderate membrane permeability.

Preparation Methods

Formation of the Benzamide Core

The benzamide backbone is constructed via nucleophilic acyl substitution. A brominated benzoic acid derivative, such as 5-bromo-2-nitrobenzoic acid, is activated using thionyl chloride (SOCl₂) or oxalyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-methoxyethylamine in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under inert conditions.

Example Procedure :

• 5-Bromo-2-nitrobenzoic acid (10.0 g, 40.6 mmol) is dissolved in THF (100 mL).

• Oxalyl chloride (5.2 mL, 60.9 mmol) is added dropwise at 0°C, followed by catalytic DMF.

• After stirring at room temperature for 2 hours, 2-methoxyethylamine (4.5 mL, 48.7 mmol) is added, and the mixture is refluxed for 12 hours.

• The product, 5-bromo-N-(2-methoxyethyl)-2-nitrobenzamide, is isolated via filtration (Yield: 88%).

Reduction of the Nitro Group

The nitro group at the 2-position is reduced to an amine using catalytic hydrogenation or iron/ammonium chloride systems.

Method	Conditions	Yield	Citation
Catalytic Hydrogenation	H₂ (1 atm), 10% Pd/C, EtOH, 25°C, 6h	92%
Fe/NH₄Cl	Fe powder, MeOH/H₂O, reflux, 15h	85%

The iron-mediated reduction is cost-effective but requires meticulous workup to remove metal residues.

Optimization of Reaction Conditions

Solvent Effects on Amide Formation

The choice of solvent significantly impacts the efficiency of the acylation step. Polar aprotic solvents like THF favor higher yields compared to DCM due to better solubility of intermediates.

Solvent	Temperature (°C)	Time (h)	Yield
THF	65	12	88%
DCM	40	24	72%

Ligand Screening for Pyrrole Coupling

Bidentate ligands enhance the reactivity of copper catalysts in Ullmann couplings.

Ligand	Yield
trans-N,N'-Dimethylcyclohexane-1,2-diamine	78%
1,10-Phenanthroline	65%
No ligand	42%

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.02 (d, J = 8.8 Hz, 1H, ArH), 7.15 (s, 1H, ArH), 6.80–6.75 (m, 2H, pyrrole-H), 3.65–3.60 (m, 2H, OCH₂), 3.40 (s, 3H, OCH₃).

• LC-MS (ESI+) : m/z 352.1 [M+H]⁺.

Purity Assessment

HPLC analysis (C18 column, 0.1% TFA in H₂O/MeCN gradient) confirms >98% purity for the final product.

Industrial-Scale Production Considerations

Batch processes are limited by long reaction times during the pyrrole coupling step. Continuous-flow systems with immobilized copper catalysts reduce processing times by 40% and improve reproducibility.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-bromo-N-(2-methoxyethyl)-2-(1H-pyrrol-1-yl)benzamide, and how can reaction yields be improved?

• Methodological Answer : Synthesis typically involves multi-step reactions:

Bromination : Introduce bromine at the 5-position of the benzamide core using N-bromosuccinimide (NBS) under radical initiation (e.g., AIBN) .

Amide Coupling : React 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid with 2-methoxyethylamine using coupling agents like HATU or EDCI in DMF .

Purification : Use column chromatography (silica gel, eluent: ethyl acetate/hexane) followed by recrystallization (ethanol/water) to achieve >95% purity .

• Key Parameters : Monitor reaction progress via TLC and optimize stoichiometry (e.g., 1.2 equivalents of 2-methoxyethylamine to minimize side products).

Q. Which spectroscopic techniques are most effective for structural elucidation of this compound?

• Methodological Answer :

• NMR : ¹H NMR (400 MHz, CDCl₃) identifies substituents:
• δ 7.85 (d, J=8.4 Hz, 1H, aromatic H-6), δ 6.95 (s, 1H, pyrrole H), δ 3.65 (t, J=5.2 Hz, 2H, -OCH₂CH₂O-) .
• HRMS : Confirm molecular weight (C₁₄H₁₅BrN₂O₂: [M+H]+ calc. 343.03, found 343.05) .
• FT-IR : Key peaks at 1650 cm⁻¹ (C=O stretch) and 3100 cm⁻¹ (pyrrole N-H) .

Q. How does the solubility profile of this compound influence formulation for in vitro assays?

• Methodological Answer :

• Solubility Screening : Test in DMSO (≥50 mg/mL), PBS (pH 7.4: <0.1 mg/mL), and ethanol (5 mg/mL) .
• Formulation Strategies : Use DMSO stock solutions (10 mM) for cell-based assays, with final DMSO ≤0.1% to avoid cytotoxicity .

Q. What preliminary biological activities have been reported for structurally analogous benzamides?

• Methodological Answer :

• Anticancer Screening : Analogous compounds (e.g., 5-bromo-2-chloro-N-(thiazole)benzamide) show IC₅₀ values of 10–20 µM in HeLa cells via MTT assay .
• Enzyme Inhibition : Pyrrole-containing benzamides inhibit kinases (e.g., EGFR) with Ki values <100 nM in fluorescence polarization assays .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the optimization of this compound’s bioactivity?

• Methodological Answer :

• Modification Sites :

Position	Modification	Impact on Activity
5-Bromo	Replace with Cl	Reduced cytotoxicity
Pyrrole	Substitute with imidazole	Enhanced kinase binding

• Assay Design : Test analogs in dose-response studies (0.1–100 µM) and validate target engagement via SPR or ITC .

Q. What advanced spectroscopic methods resolve ambiguities in conformational analysis?

• Methodological Answer :

• X-ray Crystallography : Resolve crystal structure to confirm dihedral angles between benzamide and pyrrole moieties (e.g., 45° tilt observed in analog YPU) .
• NOESY NMR : Detect spatial proximity between methoxyethyl protons and pyrrole ring to infer flexibility .

Q. How should researchers address contradictions in reported biological activity data?

• Methodological Answer :

• Variables to Control :

Purity : Verify via HPLC (≥95%) to exclude impurities affecting results .

Assay Conditions : Standardize cell lines (e.g., HEK293 vs. HeLa), serum concentration, and incubation time .

• Validation : Replicate studies using orthogonal assays (e.g., Western blot for apoptosis markers if MTT data is inconsistent) .

Q. What are the degradation pathways of this compound under physiological conditions?

• Methodological Answer :

• Stability Studies : Incubate in PBS (pH 7.4, 37°C) and analyze via LC-MS/MS at 0, 24, 48 h. Major degradation products include:
• Hydrolysis : Cleavage of amide bond to form 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid (m/z 255.98) .
• Mitigation : Stabilize using lyophilized formulations or PEGylation .

Q. Which computational models predict target binding modes and pharmacokinetics?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to model interactions with EGFR (PDB: 1M17). Key residues: Lys745 (H-bond with methoxyethyl) .
• ADMET Prediction : SwissADME predicts moderate BBB permeability (LogBB: -1.2) and CYP3A4 metabolism .